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Compound of Interest

Compound Name: 1-Nitropyrene-D9

Cat. No.: B3169140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Nitropyrene-D9, a deuterated analog

of the environmental pollutant 1-nitropyrene. This document covers its chemical properties,

synthesis, analytical applications, metabolic pathways, and toxicological significance,

presenting data in a structured format for ease of reference.

Introduction
1-Nitropyrene-D9 (1-NP-D9) is the deuterated form of 1-nitropyrene (1-NP), a nitrated

polycyclic aromatic hydrocarbon (nitro-PAH) commonly found as a byproduct of combustion

processes, particularly from diesel engine exhaust.[1][2] Due to its isotopic labeling, 1-
Nitropyrene-D9 serves as an invaluable internal standard for the accurate quantification of 1-

nitropyrene in various environmental and biological samples.[3][4] Its use is critical in research

focused on environmental monitoring, toxicology, and human exposure assessment to nitro-

PAHs.[5] The CAS number for 1-Nitropyrene-D9 is 93487-20-8.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-Nitropyrene-D9 is presented

below.
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Property Value Reference

CAS Number 93487-20-8

Molecular Formula C₁₆D₉NO₂

Molecular Weight 256.31 g/mol

Synonyms

1,2,3,4,5,6,7,9,10-

nonadeuterio-8-nitropyrene,

Nonadeuteropyrene

Appearance Yellow crystalline solid

Solubility

Practically insoluble in water;

Soluble in diethyl ether,

acetone, ethanol, benzene,

and toluene.

Melting Point
155 °C (for unlabeled 1-

Nitropyrene)

Log Kow
5.06 (for unlabeled 1-

Nitropyrene)

Synthesis
A facile, one-step synthesis method for 1-Nitropyrene-D9 of high isotopic purity has been

developed. This is crucial for its application as an internal standard in quantitative analysis.

Starting Materials: Commercially available pyrene-d10 and nitric acid-d1.

Reaction: The synthesis involves the nitration of pyrene-d10 using nitric acid-d1. While the

detailed reaction conditions are proprietary to specific synthesis labs, the general approach

involves the electrophilic substitution of a deuterium atom on the pyrene ring with a nitro

group.

Purification and Characterization: The resulting 1-Nitropyrene-D9 is purified and

characterized using techniques such as gas chromatography-mass spectrometry (GC-MS)

and high-performance liquid chromatography (HPLC) to determine its isotopic purity.
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Analytical Applications and Methodologies
1-Nitropyrene-D9 is predominantly used as an internal standard for the quantification of 1-

nitropyrene in complex matrices like diesel soot and ambient air particulate matter.

This protocol outlines a method using two-dimensional HPLC with online reduction and tandem

mass spectrometry.

Sample Preparation:

An air particulate matter sample is collected on a filter.

A known amount of 1-Nitropyrene-D9 internal standard is added to the sample.

The sample is extracted with an organic solvent (e.g., acetone or methylene chloride) via

sonication.

The extract is concentrated under reduced pressure.

Chromatographic Separation and Detection:

The concentrated extract is analyzed using a two-dimensional HPLC system.

First Dimension: 1-Nitropyrene is isolated on the first HPLC column.

Online Reduction: The fraction containing 1-nitropyrene is then passed through a column

with a Pt/Rh catalyst to reduce it to 1-aminopyrene.

Second Dimension: The resulting 1-aminopyrene is refocused on a trapping column and

then eluted through a second HPLC column for further separation before detection by

tandem mass spectrometry (MS/MS).

Quantification:

The concentration of 1-nitropyrene in the original sample is determined by comparing the

signal of the analyte to that of the 1-Nitropyrene-D9 internal standard.
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Parameter Value

Analytical Limit of Detection 152 fg on column

Analytical Limit of Quantitation 221 fg on column

Recovery Rates (in SRM 2975) 82% to 105%

Data sourced from references
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Analytical workflow for 1-nitropyrene quantification.
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Metabolic Pathways of 1-Nitropyrene
Understanding the metabolism of 1-nitropyrene is crucial for assessing its toxicity and

carcinogenic potential. The metabolic activation of 1-nitropyrene can occur through two primary

pathways: nitroreduction and ring oxidation.

Nitroreduction: This pathway involves the reduction of the nitro group to form reactive

intermediates like N-hydroxy-1-aminopyrene, which can bind to DNA and form adducts. This

process is particularly efficient under anaerobic conditions.

Ring Oxidation: Mediated by cytochrome P450 (CYP) enzymes, this pathway leads to the

formation of phenols and dihydrodiols. Key enzymes involved include CYP2A13 and

CYP2E1. The epoxidation of the pyrene ring, forming 4,5-epoxide-1-nitropyrene and 9,10-

epoxide-1-nitropyrene, is a significant step in this pathway, as these epoxides are

electrophilic and can also form DNA adducts.

Nitroreduction Pathway

Ring Oxidation Pathway

1-Nitropyrene

1-Nitrosopyrene

Nitroreductases

Epoxide Intermediates
(e.g., 4,5-epoxide)

CYP450 Enzymes
(e.g., CYP2A13, CYP2E1)

Phenols
(e.g., 6-hydroxy-1-nitropyrene)

CYP450 Enzymes

N-hydroxy-1-aminopyrene

1-Aminopyrene DNA Adducts

Dihydrodiols

Epoxide Hydrolase
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Metabolic pathways of 1-nitropyrene.

Toxicology and Carcinogenicity of 1-Nitropyrene
1-Nitropyrene is a known mutagen and is reasonably anticipated to be a human carcinogen. Its

toxicity is linked to its metabolic activation into reactive species that can bind to DNA, leading to

mutations and potentially cancer.

Genetic Toxicity: 1-Nitropyrene has been shown to cause genetic mutations and

chromosomal aberrations.

Carcinogenicity: Studies in experimental animals have provided sufficient evidence for the

carcinogenicity of 1-nitropyrene. The International Agency for Research on Cancer (IARC)

has classified 1-nitropyrene as a Group 2A carcinogen, meaning it is probably carcinogenic

to humans.

Target Organs: Inhalation is the primary route of human exposure. Toxicity studies in rats

have shown that inhalation exposure can lead to squamous metaplasia of the laryngeal and

bronchial respiratory epithelium. The National Toxicology Program (NTP) suggests a high

likelihood of carcinogenicity in the respiratory tract under conditions leading to significant

accumulation in the lungs. Both 1-nitropyrene and its major metabolites may also have

adverse effects on the gastrointestinal system.

Exposure Concentration
(mg/m³)

Duration Observed Effects

0.5, 2, 8, 20, 50 13 weeks (6h/day, 5d/week)
No significant effect on survival

or body weight gain.

≥ 8 13 weeks
Cytoplasmic alteration of the

nasal respiratory epithelium.

Higher exposure groups 13 weeks
Squamous metaplasia of the

bronchial epithelium.

Data sourced from NTP Technical Report on the Toxicity Studies of 1-Nitropyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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